Cas no 335255-25-9 ((2-Amino-4-iodo-phenyl)-carbamic acid tert-butyl ester)

(2-Amino-4-iodo-phenyl)-carbamic acid tert-butyl ester is a protected aniline derivative featuring a tert-butyloxycarbonyl (Boc) group and an iodine substituent on the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The Boc group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled functionalization. The iodine moiety offers a reactive site for further cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling structural diversification. Its crystalline nature ensures ease of handling and purification. This reagent is valued for its compatibility with a wide range of synthetic transformations, making it a useful building block in complex molecule synthesis.
(2-Amino-4-iodo-phenyl)-carbamic acid tert-butyl ester structure
335255-25-9 structure
Product Name:(2-Amino-4-iodo-phenyl)-carbamic acid tert-butyl ester
CAS No:335255-25-9
MF:C11H15IN2O2
MW:334.153475046158
MDL:MFCD09701257
CID:2184486
PubChem ID:69592774
Update Time:2025-06-07

(2-Amino-4-iodo-phenyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • (2-Amino-4-iodo-phenyl)-carbamic acid tert-butyl ester
    • 2-amino-1-(tert-butoxycarbonylamino)-4-iodobenzene
    • MFCD09701257
    • (2-Amino-4-iodo-phenyl)-carbamic acid t-butyl ester
    • SCHEMBL5868826
    • CS-0340199
    • tert-Butyl(2-amino-4-iodophenyl)carbamate
    • PUWYOTQFCZWBLA-UHFFFAOYSA-N
    • (2-Amino-4-iodo-phenyl)-carbamic acid tert.-butyl ester
    • Tert-butyl 2-amino-4-iodophenylcarbamate
    • tert-Butyl (2-amino-4-iodophenyl)carbamate
    • J-500623
    • C11H15IN2O2
    • SB36666
    • DB-257503
    • 335255-25-9
    • tert-butyl N-(2-amino-4-iodophenyl)carbamate
    • MDL: MFCD09701257
    • Inchi: 1S/C11H15IN2O2/c1-11(2,3)16-10(15)14-9-5-4-7(12)6-8(9)13/h4-6H,13H2,1-3H3,(H,14,15)
    • InChI Key: PUWYOTQFCZWBLA-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=C(C=1)N)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 334.01783g/mol
  • Monoisotopic Mass: 334.01783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 64.4Ų

(2-Amino-4-iodo-phenyl)-carbamic acid tert-butyl ester Pricemore >>

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